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Compound of Interest

Compound Name: Indium triiodide

Cat. No.: B076962

For Researchers, Scientists, and Drug Development Professionals

Indium triiodide (Inls), a compound of significant interest in materials science and electronics,
serves as a critical precursor in the synthesis of various indium-based materials. This guide
provides a comprehensive overview of its synthesis, properties, and handling, with detailed
experimental protocols and data presented for easy reference.

Physicochemical Properties

Indium triiodide is a crystalline solid, with its appearance ranging from yellow to dark purple or
black. It is a hygroscopic material, meaning it readily absorbs moisture from the air.[1] Key
physical and chemical properties are summarized in the table below.
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Property Value
Chemical Formula Inls
CAS Number 13510-35-5
Molecular Weight 495.53 g/mol
Appearance Yellow to dark purple/black crystalline solid
Melting Point 210 °C
Boiling Point 500 °C
Density 4.69 g/cm?3
Soluble in water, acids, chloroform, and
Solubility benzene.[2] Highly soluble in organic solvents.

[3]

Crystal Structure

Monoclinic at ambient pressure. A rhombohedral
polymorph can be synthesized under high

pressure.[4]

Crystallographic Data

Indium triiodide primarily exists in a monoclinic crystal structure at ambient pressure. A high-
pressure rhombohedral phase has also been synthesized and characterized. Detailed
crystallographic data for both polymorphs are presented below.

Table 2.1: Crystallographic Data for Monoclinic Indium Triiodide (Ambient Pressure)
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Parameter Value
Crystal System Monoclinic
Space Group P2i/c

a 9.837 A

b 6.102 A

c 12.195 A
B 107.69°
Cell Volume 697.4 A3

Table 2.2: Crystallographic Data for Rhombohedral Indium Triiodide (High Pressure)

Parameter Value

Crystal System Rhombohedral
Space Group R-3

a 7.217 A

c 20.476 A

Cell Volume 923.5 A3

Synthesis of Indium Triiodide

The most common method for synthesizing indium triiodide is the direct reaction of elemental
indium with iodine.[3] Below are detailed protocols for two variations of this method.

Experimental Protocol: Direct Reaction in a Sealed Tube

This method involves the reaction of indium metal and iodine vapor in a sealed, evacuated
guartz tube.

Materials:
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Indium metal (In), 99.99% purity

lodine (I2), analytical grade

Quartz tube

Vacuum pump

Tube furnace

Procedure:

e Place a stoichiometric amount of indium metal and iodine into a clean, dry quartz tube.
o Evacuate the tube to a pressure of approximately 10~3 torr and seal it.

» Place the sealed tube in a tube furnace.

e Slowly heat the furnace to 200 °C over 2 hours.

e Maintain the temperature at 200 °C for 24 hours to ensure the complete reaction.
 After the reaction is complete, cool the furnace to room temperature.

e The resulting indium triiodide can be purified by sublimation under vacuum.

Experimental Protocol: Microwave-Assisted Synthesis

This method utilizes microwave heating to accelerate the reaction between indium and iodine.

Materials:

Indium metal (In), 99.99% purity, 1g

lodine (I2), analytical grade, 3.3169g

Quartz glass flask with a condenser collection tube

Vacuum pump
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e Microwave oven
Procedure:
e Mix the indium metal and iodine in the quartz glass flask.
o Seal the flask and connect it to a vacuum pump. Evacuate to 80 kPa.
» Place the sealed flask in a microwave oven.
e Heat the mixture using the following temperature program:
o Preheating: 20-90 °C for 2 minutes
o Synthesis: 90-200 °C for 8 minutes
o Sublimation purification: 200-250 °C for 10 minutes
» During the sublimation phase, the purified yellow Inls will condense in the collection tube.

Experimental Workflows

The general workflow for the synthesis and purification of indium triiodide can be visualized
as follows:

Indium (In) + Direct Reaction . I . o Characterization
lodine (12) (Sealed Tube or Microwave) Crude Indium Triiodide Pure Indium Triiodide (XRD, etc.)

Click to download full resolution via product page

General workflow for the synthesis and purification of Indium Triiodide.

Health and Safety Information

Indium triiodide is considered a hazardous substance and should be handled with appropriate
safety precautions.[3]
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e Hazards: Causes skin irritation and may cause an allergic skin reaction. It is suspected of
damaging fertility or the unborn child.

e Handling: Use in a well-ventilated area, preferably in a fume hood. Wear protective gloves,
clothing, and eye/face protection. Avoid breathing dust.

o First Aid:

o

Skin Contact: Wash with plenty of soap and water. If irritation or a rash occurs, seek
medical attention.

o

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do. Continue rinsing and seek medical attention.

o

Inhalation: Move the person to fresh air.

[¢]

Ingestion: Rinse mouth with water. Seek medical attention.

Applications

Indium triiodide is a key material in the electronics industry. Its primary applications include:

o Semiconductor Manufacturing: It is used as a precursor for the production of indium-based
semiconductors.[5]

o Optoelectronic Devices: Inls is utilized in the fabrication of thin-film transistors and other
optoelectronic components.[3]

o Chemical Synthesis: It serves as a catalyst in various organic reactions.[6]

Logical Relationships in Synthesis

The synthesis of indium triiodide is governed by the stoichiometry of the reactants and the
reaction conditions. The direct combination of indium and iodine is a redox reaction where
indium is oxidized and iodine is reduced.
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Reactants

Indium (In)
Oxidation State: O

\)xidation %eduction

Rroduc

lodine (12)
Oxidation State: 0

Indium Triiodide (Inl3)
In3+, I-

Click to download full resolution via product page

Redox relationships in the synthesis of Indium Triiodide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b076962?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b076962?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

